Cas no 1804815-76-6 (Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804815-76-6
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.212493896484
• CID: 4832490
• Update Time: 2025-06-08

Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H12F3NO4/c1-3-18-9(17)5-7-10(19-11(12,13)14)8(16)4-6(2)15-7/h4H,3,5H2,1-2H3,(H,15,16)
• InChI Key： SYYFIXPOHJUOCX-UHFFFAOYSA-N
• SMILES： FC(OC1C(C=C(C)NC=1CC(=O)OCC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 451
• XLogP3: 2.1
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-acetate

Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804815-76-6): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804815-76-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis, biological activities, and potential applications of this compound.

The chemical structure of Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-acetate is characterized by a pyridine ring substituted with a hydroxyl group at the 4-position, a methyl group at the 6-position, and a trifluoromethoxy group at the 3-position. The ethyl ester moiety is attached to the acetate group at the 2-position of the pyridine ring. This intricate arrangement of functional groups imparts specific chemical and biological properties to the compound.

The synthesis of Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-acetate has been reported in several studies. One common synthetic route involves the reaction of 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine with ethyl bromoacetate in the presence of a base such as potassium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired ester product. The synthesis can be optimized by varying reaction conditions such as temperature, solvent, and catalyst to achieve high yields and purity.

In terms of biological activities, recent research has highlighted the potential of Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-acetate in various therapeutic areas. One notable application is its use as an antioxidant. Studies have shown that this compound exhibits potent antioxidant properties, which can help protect cells from oxidative stress and damage caused by reactive oxygen species (ROS). This makes it a promising candidate for treating conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

Additionally, Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-acetate has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in inflammatory diseases like arthritis and inflammatory bowel disease (IBD).

Another area of interest is its antimicrobial activity. Preliminary studies have indicated that Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-acetate exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property could make it useful in developing new antibiotics to combat multidrug-resistant bacterial infections.

Beyond its direct biological activities, Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-acetate has also been explored as a drug delivery platform. The presence of multiple functional groups allows for the modification and conjugation with other therapeutic agents, enhancing their solubility, stability, and bioavailability. For example, conjugating this compound with anticancer drugs can improve their targeting efficiency and reduce systemic toxicity.

In conclusion, Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804815-76-6) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing drug discovery and development efforts.